Cas no 124839-61-8 (4-Hydrazinyl-3-nitrobenzonitrile)

• Product Name: 4-Hydrazinyl-3-nitrobenzonitrile
• CAS No: 124839-61-8
• MF: C₇H₆N₄O₂
• MW: 178.14814043045
• MDL: MFCD00051699
• CID: 134247
• PubChem ID: 3526654
• Update Time: 2025-11-06

4-Hydrazinyl-3-nitrobenzonitrile Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,4-hydrazinyl-3-nitro-
• 4-HYDRAZINO-3-NITROBENZONITRILE
• 4-hydrazinyl-3-nitrobenzonitrile
• 2-Nitro-4-cyan-phenylhydrazin
• 4-cyano-2-nitrophenylhydrazine
• Benzonitrile,4-hydrazinyl-3-nitro
• p-Cyan-o-nitrophenylhydrazin
• NCGC00341233-01
• Benzonitrile, 4-hydrazinyl-3-nitro-
• AB01332619-02
• BS-19645
• SCHEMBL9631735
• 4-Hydrazino-3-nitrobenzonitrile #
• AKOS003646688
• ZEA83961
• MFCD00051699
• DTXSID40393327
• CS-0206439
• 124839-61-8
• 4-Hydrazinyl-3-nitrobenzonitrile

• MDL： MFCD00051699
• Inchi： 1S/C7H6N4O2/c8-4-5-1-2-6(10-9)7(3-5)11(12)13/h1-3,10H,9H2
• InChI Key： SGRPQDRZWGJVTA-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(C#N)C=CC=1NN)=O

Computed Properties

• Exact Mass: 178.04900
• Monoisotopic Mass: 178.049
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 108Ų

Experimental Properties

• Density: 1.44
• Boiling Point: 355.9°Cat760mmHg
• Flash Point: 169°C
• Refractive Index: 1.642
• PSA: 107.66000
• LogP: 2.04858

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 4-Hydrazinyl-3-nitrobenzonitrile

Professional Introduction to 4-Hydrazinyl-3-nitrobenzonitrile (CAS No: 124839-61-8)

4-Hydrazinyl-3-nitrobenzonitrile, identified by the Chemical Abstracts Service Number (CAS No) 124839-61-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound, featuring a hydrazine substituent and a nitro group on a benzonitrile backbone, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules. The structural configuration of this compound not only contributes to its reactivity but also opens up diverse possibilities for its application in drug discovery and development.

The significance of 4-Hydrazinyl-3-nitrobenzonitrile lies in its potential utility as a building block for more complex pharmacophores. The presence of both hydrazine and nitro functional groups allows for versatile chemical transformations, including condensation reactions, nucleophilic substitutions, and redox processes. These reactions are pivotal in constructing heterocyclic scaffolds and other molecular frameworks that are commonly found in therapeutic agents. In recent years, there has been a surge in research focusing on developing novel heterocyclic compounds due to their inherent biological activity and structural diversity.

One of the most compelling aspects of 4-Hydrazinyl-3-nitrobenzonitrile is its role in the synthesis of nitrogen-containing heterocycles, which are known for their broad spectrum of biological activities. Nitroaromatic compounds, in particular, have been extensively studied for their antimicrobial, antiviral, and anticancer properties. The nitro group in 4-Hydrazinyl-3-nitrobenzonitrile can be further functionalized to introduce additional pharmacological motifs, enhancing its potential as a lead compound or intermediate in drug design.

Recent advancements in computational chemistry have enabled researchers to predict the reactivity and biological activity of compounds like 4-Hydrazinyl-3-nitrobenzonitrile with remarkable accuracy. Molecular modeling studies have suggested that this compound can interact with various biological targets, including enzymes and receptors involved in disease pathways. For instance, modifications to the hydrazine moiety have been shown to influence binding affinity and selectivity, making it possible to fine-tune the pharmacokinetic properties of derived molecules.

The pharmaceutical industry has been particularly interested in leveraging 4-Hydrazinyl-3-nitrobenzonitrile for the development of next-generation therapeutics. Researchers have reported its incorporation into libraries of compounds designed for high-throughput screening (HTS) to identify novel drug candidates. The ability to rapidly synthesize derivatives of this compound has accelerated the discovery process, allowing for the identification of promising scaffolds with minimal experimental effort.

In addition to its pharmaceutical applications, 4-Hydrazinyl-3-nitrobenzonitrile has found utility in materials science and agrochemical research. Its unique structural features make it a suitable candidate for developing advanced materials with tailored electronic properties. Furthermore, the compound’s reactivity with other nitrogen-containing species has been explored for creating novel agrochemicals that exhibit improved efficacy against pests and pathogens.

The synthesis of 4-Hydrazinyl-3-nitrobenzonitrile typically involves multi-step organic transformations that require careful optimization to ensure high yields and purity. Common synthetic routes include nucleophilic aromatic substitution on pre-functionalized benzonitrile derivatives followed by nitration and hydrazination steps. Advances in green chemistry have also led to the development of more sustainable synthetic methodologies, reducing waste generation and minimizing hazardous byproducts.

Quality control and analytical characterization are critical aspects when working with 4-Hydrazinyl-3-nitrobenzonitrile. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to confirm molecular structure and assess purity. These analytical methods ensure that the compound meets the stringent requirements for use in research and industrial applications.

The future prospects for 4-Hydrazinyl-3-nitrobenzonitrile are promising, given its versatility as a synthetic intermediate and its potential applications across multiple domains. As research continues to uncover new biological activities and synthetic possibilities, this compound is likely to remain a cornerstone in medicinal chemistry innovation. Collaborative efforts between academia and industry will be essential to fully realize its therapeutic potential.

In conclusion,4-Hydrazinyl-3-nitrobenzonitrile (CAS No: 124839-61-8) represents a fascinating compound with diverse applications in pharmaceuticals, materials science, and agrochemicals. Its unique structural features and reactivity make it an invaluable tool for researchers seeking to develop novel bioactive molecules. With ongoing advancements in synthetic methodologies and computational chemistry,4-Hydrazinyl-3-nitrobenzonitrile is poised to play an increasingly significant role in shaping the future of chemical biology and drug discovery.